1-Benzyl-3-tert-butylthiourea

• IUPAC Name: 1-benzyl-3-tert-butylthiourea
• InChI: InChI=1S/C12H18N2S/c1-12(2,3)14-11(15)13-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H2,13,14,15)
• InChI Key: RLTDXTUGGXRDEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=S)NCC1=CC=CC=C1
• Molecular Formula: C12H18N2S
• DSSTOX Substance ID: DTXSID20350276
• Molecular Weight: 222.35 g/mol
• CAS No.: 14327-01-6

Description

1-Benzyl-3-tert-butylthiourea is a useful research compound. Its molecular formula is C12H18N2S and its molecular weight is 222.35 g/mol. The purity is usually 95%.
The exact mass of the compound N-benzyl-N'-(tert-butyl)thiourea is 222.11906976 g/mol and the complexity rating of the compound is 202. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalysis and Material Science

Thiourea derivatives have been instrumental in catalysis, particularly in the synthesis of complex organic compounds and materials. For instance, the synthesis and characterization of bis-(4-(tert-butyl)-N-(methylcarbamothioyl) benzamide)-Iron (III) complex as an anticancer candidate demonstrated how thiourea derivatives could form complexes with metals to enhance their pharmacological activities. This process involves the chelation of thiourea derivatives with metal ions, significantly improving the lipophilicity and permeability of the resulting compounds (Ruswanto et al., 2021). Similarly, sulfur-containing palladacycles derived from the ortho-metalation of benzylic tert-butyl thioethers have shown excellent catalytic precursors for the Suzuki cross-coupling reaction of aryl bromides and chlorides, demonstrating the utility of thiourea derivatives in facilitating mild reaction conditions in organic synthesis (Danilo Zim et al., 2000).

Medicinal Chemistry and Drug Discovery

In medicinal chemistry, thiourea derivatives have been explored for their potential in drug discovery, particularly as anticancer agents. The study by Ruswanto et al. (2021) not only explored the synthesis of a metal complex but also its interaction with biological targets, suggesting the potential of thiourea derivatives in the development of novel anticancer therapies. Additionally, the design, synthesis, and in vitro and in silico evaluation of new N′-Benzylidene-4-tert-butylbenzohydrazide derivatives as potent urease inhibitors highlight the role of thiourea derivatives in discovering new therapeutic agents. These compounds demonstrated significant inhibitory activities, underscoring the importance of thiourea frameworks in medicinal chemistry (Sajjad Ahmad et al., 2022).

Environmental Science

Thiourea derivatives have also found applications in environmental science, particularly in the removal of pollutants. The extraction of benzene or thiophene from n-heptane using ionic liquids is one example where thiourea-based compounds have been utilized to study the interactions between pollutants and potential extractive solvents. This research provides insights into the solubility and structural organization of thiophene or benzene in ionic liquids, contributing to the development of more efficient methods for pollutant removal (Anne-Laure Revelli et al., 2010).